Cas no 145032-58-2 (ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate)

• Product Name: ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate
• CAS No: 145032-58-2
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• MDL: MFCD28396956
• CID: 3754866
• PubChem ID: 10654701
• Update Time: 2025-05-25

ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid, 2-oxo-, ethyl ester, (1S)-
• ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate
• (1S,5R)-ETHYL 2-OXO-3-OXABICYCLO[3.1.0]HEXANE-1-CARBOXYLATE
• DB-187130
• EN300-25640956
• SCHEMBL8522492
• MFCD28396956
• F74745
• FZNZMKYHAARKOO-XNCJUZBTSA-N
• CS-0227430
• 145032-58-2
• 871-262-9
• ethyl (1S,5R)-2-oxo-3-oxabicyclo(3.1.0)hexane-1-carboxylate

• MDL： MFCD28396956
• Inchi： 1S/C8H10O4/c1-2-11-6(9)8-3-5(8)4-12-7(8)10/h5H,2-4H2,1H3/t5-,8-/m0/s1
• InChI Key： FZNZMKYHAARKOO-XNCJUZBTSA-N
• SMILES： O1C([C@@]2(C(=O)OCC)C[C@H]2C1)=O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate

Comprehensive Overview of Ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 145032-58-2)

Ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 145032-58-2) is a chiral bicyclic ester with significant applications in pharmaceutical synthesis and fine chemical industries. This compound, characterized by its unique oxabicyclo[3.1.0]hexane scaffold, has garnered attention due to its role as a versatile intermediate in the production of bioactive molecules. Its stereochemistry, defined by the (1S,5R) configuration, is critical for enantioselective reactions, making it valuable for asymmetric synthesis.

The structural features of ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate include a fused oxirane ring and a lactone moiety, which contribute to its reactivity and stability. Researchers often explore its potential in green chemistry applications, aligning with the growing demand for sustainable synthetic methodologies. Recent studies highlight its utility in catalysis and biocatalysis, addressing trends like enzyme-mediated transformations and atom economy.

In the context of drug discovery, this compound serves as a precursor for prostaglandin analogs and anti-inflammatory agents, topics frequently searched in academic and industrial databases. Its CAS No. 145032-58-2 is often queried alongside terms like "chiral building blocks" and "stereoselective synthesis", reflecting its niche yet expanding relevance. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and stereochemical integrity.

The synthesis of ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate typically involves cycloaddition reactions or enzymatic resolution, methods that resonate with the circular economy movement. Its compatibility with flow chemistry setups further enhances its appeal for scalable production. Notably, patents and publications often associate this compound with fragrance ingredients and flavor enhancers, diversifying its commercial applications.

From an SEO perspective, integrating keywords like "bicyclic lactone synthesis" and "chiral ester applications" can improve visibility. The compound’s stability under ambient conditions and compatibility with microwave-assisted reactions are additional points of interest for researchers. As the demand for high-value intermediates grows, CAS No. 145032-58-2 remains a subject of innovation in process chemistry and material science.

In summary, ethyl (1S,5R)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate exemplifies the intersection of structural complexity and practical utility. Its role in advancing sustainable chemistry and precision synthesis ensures its continued relevance in both academic and industrial settings.